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EFSA Assessment Summary for Amprolium

The following table summarizes the key findings and conclusions from the EFSA scientific opinion

regarding amprolium [1] [2] [3].

Assessment Aspect

Summary of Findings for Amprolium

FARSC (Feed Antimicrobial
Resistance Selection
Concentration)

Growth Promotion / Increased
Yield

Key Conclusion on Resistance
Risk

Main Reason for Uncertainty

Could not be established due to a lack of necessary data on
parameters required for the calculation [1].

Levels in feed that have an effect were identified from literature,
though specific values are not listed in the abstract [2].

The lack of significant antibacterial activity at clinically relevant
concentrations suggests that further studies on bacterial
resistance are not a priority [1].

Primarily the absence of data, including Minimum Inhibitory
Concentrations (MICs) for bacteria, needed to run the FARSC
model [1].
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Experimental Data and Methodologies

While the full FARSC model could not be applied, the scientific opinion references experimental data and

methodologies relevant to amprolium.

Experimental Protocol for Growth Promotion Studies

The EFSA assessment used data from an extensive literature review. Although the specific protocols for each
study are not detailed in the summary, the general approach involves feeding trials where different
concentrations of amprolium are administered to animals, and performance metrics like weight gain and

feed efficiency are measured [2].

Protocol for Investigating Residues in Eggs

One study investigated amprolium residues in eggs [4]. The experimental design can be summarized as

follows:

¢ Objective: To determine amprolium residue levels in eggs from laying hens given feed with known
concentrations of the drug.

e Treatment: Groups of laying hens were supplied with feed containing amprolium at concentrations
ranging from 5 to 250 mglkg [4].

e Measurement: Residue levels (in mg/kg) in egg yolks and whites were determined during and after
the treatment period.

¢ Key Finding: Residue levels in yolks ranged from 1.75 mgl/kg (in the 250 mg/kg feed group) to 0.2
mglkg (in the 5 mg/kg feed group). These residues fell below detectable levels within about ten days
after treatment stopped [4].

Visualizing the EFSA Assessment Workflow for Cross-
Contamination

The EFSA employed a standardized methodology to assess all 24 antimicrobial substances. The diagram

below illustrates this workflow, highlighting where the assessment for amprolium encountered data gaps

[1].
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reported from literature
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Overall Conclusion:
Antibacterial resistance risk
is not a priority
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Key Insights for Researchers

The EFSA's assessment offers crucial insights for guiding future research and regulatory efforts.

e Focus on Coccidial, Not Bacterial, Resistance: Amprolium is a thiamine antagonist that acts as
a coccidiostat by interfering with thiamine metabolism in the Eimeria parasite [1]. Its mechanism is
distinct from typical antibiotics, which explains the low concern for driving antibacterial resistance.
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e Established Use and Residue Information: Amprolium is authorized for use in poultry feed at
specific levels. The study on eggs provides valuable residue depletion data, showing that while
amprolium transfers to yolks, it depletes relatively quickly after withdrawal [4]. This information is vital
for setting safety standards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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